Cas no 101071-96-9 (8-Bromo-7-ethyl-3,7-dihydro-3-methyl-1H-purine-2,6-dione)

• Product Name: 8-Bromo-7-ethyl-3,7-dihydro-3-methyl-1H-purine-2,6-dione
• CAS No: 101071-96-9
• MF: C₈H₉BrN₄O₂
• MW: 273.086660146713
• CID: 1061013
• Update Time: 2025-10-28

8-Bromo-7-ethyl-3,7-dihydro-3-methyl-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-7-ethyl-3,7-dihydro-3-methyl-1H-purine-2,6-dione
• 8-BROMO-7-ETHYL-3-METHYL-3,7-DIHYDRO-PURINE-2,6-DIONE
• 8-bromo-7-ethyl-3-methylpurine-2,6-dione

• Inchi： 1S/C8H9BrN4O2/c1-3-13-4-5(10-7(13)9)12(2)8(15)11-6(4)14/h3H2,1-2H3,(H,11,14,15)
• InChI Key： QJCQOQUKCFKWMT-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C(NC(N2C)=O)=O)N1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.93±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 231-232 ºC
• Solubility: Slightly soluble (2.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-Bromo-7-ethyl-3,7-dihydro-3-methyl-1H-purine-2,6-dione

8-Bromo-7-ethyl-3,7-dihydro-3-methyl-1H-purine-2,6-dione (CAS No. 101071-96-9)

8-Bromo-7-ethyl-3,7-dihydro-3-methyl-1H-purine-2,6-dione, also known by its CAS registry number 101071-96-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the purine dione family, which has been extensively studied due to its potential applications in drug development and as a building block for various bioactive molecules. The structure of this compound is characterized by a purine ring system with specific substituents that confer unique chemical and biological properties.

The molecular structure of 8-Bromo-7-ethyl-3,7-dihydro-3-methyl-purine includes a bromine atom at position 8, an ethyl group at position 7, and a methyl group at position 3. These substituents play a crucial role in determining the compound's physical properties, stability, and biological activity. Recent studies have highlighted the importance of such substituted purine derivatives in targeting specific cellular pathways and enzymes, making them promising candidates for therapeutic interventions.

One of the most notable aspects of this compound is its potential as an antiviral agent. Research has shown that certain purine derivatives can inhibit viral replication by interfering with essential viral enzymes such as RNA polymerase or protease. The bromine substituent in this compound may enhance its ability to bind to these enzymes, thereby increasing its antiviral potency. This makes 8-Bromo-purine derivatives a valuable area of investigation for developing new antiviral drugs.

In addition to its antiviral properties, this compound has also been explored for its anti-inflammatory and antioxidant activities. The dihydro structure of the purine ring contributes to the compound's stability and ability to scavenge free radicals, which are key factors in oxidative stress-related diseases. Recent findings suggest that purine dione derivatives may offer therapeutic benefits in conditions such as arthritis and neurodegenerative disorders by reducing inflammation and protecting cellular components from oxidative damage.

The synthesis of CAS No. 101071-96 involves a multi-step process that typically includes nucleophilic substitution reactions and ring-forming steps. Researchers have optimized these synthetic routes to improve yield and purity, making it easier to scale up production for preclinical studies. The development of efficient synthetic methods has been a focal point in recent research, as it directly impacts the feasibility of using this compound in drug discovery programs.

Beyond its direct applications in medicine, this compound serves as a valuable tool in chemical research for studying the relationship between molecular structure and biological activity. By modifying the substituents on the purine ring, scientists can investigate how these changes affect the compound's pharmacokinetics, toxicity, and efficacy. Such studies are critical for designing more effective drugs with improved safety profiles.

In conclusion, 8-Bromo-purine derivatives, particularly CAS No. 101071-96-9, represent an exciting area of research with potential applications in antiviral therapy, inflammation management, and antioxidant protection. As ongoing studies continue to uncover new insights into their mechanisms of action and therapeutic potential, this class of compounds is poised to make significant contributions to the field of medicinal chemistry.